Carbamothioic acid, methyl(5-phenylpentyl)-, S-propyl ester

• CAS No.: 93359-42-3
• Molecular Formula: C16H25NOS
• Molecular Weight: 279.4 g/mol
• IUPAC Name: S-propyl N-methyl-N-(5-phenylpentyl)carbamothioate
• InChI: InChI=1S/C16H25NOS/c1-3-14-19-16(18)17(2)13-9-5-8-12-15-10-6-4-7-11-15/h4,6-7,10-11H,3,5,8-9,12-14H2,1-2H3
• InChI Key: MEPGNDAHJOPJFB-UHFFFAOYSA-N
• Canonical SMILES: CCCSC(=O)N(C)CCCCCC1=CC=CC=C1

Description

Carbamothioic acid, methyl(5-phenylpentyl)-, S-propyl ester is an organic compound that belongs to the class of carbamothioic acids. This compound is characterized by the presence of a carbamothioic acid group, a phenyl group, and a propyl ester group. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of carbamothioic acid, methyl(5-phenylpentyl)-, S-propyl ester typically involves the reaction of carbamothioic acid with methyl(5-phenylpentyl)- and S-propyl ester under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale chemical processes. These processes often utilize advanced equipment and technology to maintain the purity and yield of the compound. The industrial production methods are designed to be efficient and cost-effective, ensuring the compound is produced in large quantities for various applications.

Chemical Reactions Analysis

Types of Reactions

Carbamothioic acid, methyl(5-phenylpentyl)-, S-propyl ester undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products.

Reduction: It can be reduced under specific conditions to yield different reduction products.

Substitution: The compound can undergo substitution reactions, where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

The common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

Carbamothioic acid, methyl(5-phenylpentyl)-, S-propyl ester has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is conducted to explore its potential therapeutic applications and effects on human health.

Industry: The compound is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of carbamothioic acid, methyl(5-phenylpentyl)-, S-propyl ester involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to carbamothioic acid, methyl(5-phenylpentyl)-, S-propyl ester include other carbamothioic acids and esters with different substituents. These compounds share similar chemical structures and properties but may have different reactivity and applications.

Uniqueness

This compound is unique due to its specific combination of functional groups and its reactivity in various chemical reactions. Its distinct structure allows it to be used in a wide range of scientific research and industrial applications, making it a valuable compound in the field of chemistry.